Ethyl 2-{[(4-chlorophenyl)carbamoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: ethyl 2-[(4-chlorophenyl)carbamoylamino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C18H19ClN2O3S/c1-2-24-17(22)15-13-5-3-4-6-14(13)25-16(15)21-18(23)20-12-9-7-11(19)8-10-12/h7-10H,2-6H2,1H3,(H2,20,21,23)
• InChI Key: WMIZRPPNVQNFMS-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)NC3=CC=C(C=C3)Cl
• Molecular Formula: C18H19ClN2O3S
• Molecular Weight: 378.9 g/mol

Description

The compound of interest, ethyl 2-{[(4-chlorophenyl)carbamoyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate, is a chemical entity that appears to be related to a class of compounds that have been synthesized for various studies in medicinal chemistry. These compounds often contain a benzothiophene moiety and are modified with different substituents to explore their chemical and biological properties.

Synthesis Analysis

The synthesis of related compounds typically involves multi-step reactions starting from simpler precursors. For instance, ethyl-4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate, a compound with a similar benzothiophene core, was prepared from its amino precursor using the thiophosgene method . This suggests that the synthesis of the compound might also involve the functionalization of a benzothiophene precursor, potentially through reactions with chlorophenyl isocyanate or related reagents.

Molecular Structure Analysis

The molecular structure of benzothiophene derivatives has been characterized using various spectroscopic techniques, including IR, Raman, (1)H NMR, (13)C NMR, and X-ray diffraction methods . These studies provide detailed information on the geometric parameters such as bond lengths and angles, as well as the conformation of the molecules in the solid state. For example, the crystal structure of a related compound, ethyl (2-amino-4-(2-chlorophenyl)-4H-benzo-[h]-chromene-2-yl) formate, revealed a six-membered ring adopting a boat conformation with specific C=C double bond distances .

Chemical Reactions Analysis

Benzothiophene derivatives can undergo various chemical reactions to yield a wide range of heterocyclic compounds. For example, ethyl-4,5,6,7-tetrahydro-2-isothiocyanato-1-benzothiophene-3-carboxylate was used to synthesize benzothieno[2,3-d]pyrimidine derivatives and other tricyclic and tetracyclic systems . These reactions often involve interactions with nucleophiles or other reagents that can introduce additional rings or functional groups to the core structure.

Physical and Chemical Properties Analysis

The physical and chemical properties of benzothiophene derivatives can be inferred from their molecular structure and the functional groups present. These properties include solubility, melting point, and stability, which are important for their potential applications. The presence of substituents such as the ethyl ester group and the chlorophenyl moiety can influence these properties by affecting the molecule's polarity and intermolecular interactions.

Safety and Hazards

The safety and hazards associated with this compound are not specified in the available information. As with any chemical compound, appropriate safety measures should be taken when handling it to avoid exposure and potential harm.